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Compound of Interest

Compound Name: p-Tolyl disulfide

Cat. No.: B093600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of bis(4-methylphenyl) disulfide (CAS 103-

19-5), a significant organosulfur compound. It covers its chemical and physical properties,

synthesis, and key applications, with a focus on its role in organic chemistry and potential

relevance to drug development. This document is intended to be a comprehensive resource,

presenting quantitative data in structured tables, detailing experimental protocols, and

illustrating key concepts through diagrams.

Introduction
Bis(4-methylphenyl) disulfide, also known as p-tolyl disulfide, is an organosulfur compound

with the chemical formula C14H14S2.[1][2] It consists of two p-tolyl groups linked by a disulfide

bond. This compound serves as a valuable reagent and building block in various chemical

transformations. Its chemistry is characterized by the reactivity of the disulfide bond, which can

undergo cleavage and form new sulfur-containing molecules. This guide will explore the

fundamental characteristics and applications of this compound.

Chemical and Physical Properties
Bis(4-methylphenyl) disulfide is a white to light yellow crystalline solid with a distinct odor.[1][3]

A summary of its key physical and chemical properties is presented in Table 1.
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Table 1: Physical and Chemical Properties of Bis(4-methylphenyl) Disulfide

Property Value Reference

CAS Number 103-19-5 [1][2][3]

Molecular Formula C14H14S2 [1][2]

Molecular Weight 246.39 g/mol [2]

Appearance
White to light yellow powder or

crystals
[1][3]

Melting Point 43-46 °C [4]

Boiling Point 349.4°C (estimated) [4]

Density 1.2475 g/cm³ (estimated) [4]

LogP 5.4 [4]

IUPAC Name

1-methyl-4-[(4-

methylphenyl)disulfanyl]benze

ne

[1]

Synonyms
p-Tolyl disulfide, Di-p-tolyl

disulfide, Bis(4-tolyl) disulfide
[1][2][3]

Synthesis and Purification
Synthesis
A common method for the synthesis of symmetrical disulfides like bis(4-methylphenyl) disulfide

involves the oxidation of the corresponding thiol. While specific high-yield protocols for this

particular disulfide are proprietary or scattered in literature, a general experimental approach is

outlined below. Another innovative approach utilizes sodium sulfinates as the key component,

eliminating the need for thiols.[5]

Experimental Protocol: General Oxidation of p-Thiocresol

Dissolution: Dissolve p-thiocresol (p-methylbenzenethiol) in a suitable organic solvent such

as dichloromethane or chloroform.
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Oxidation: Add an oxidizing agent to the solution. Common oxidizing agents for this

transformation include hydrogen peroxide, iodine, or air catalyzed by a suitable metal

complex. The reaction is typically stirred at room temperature.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the

starting thiol is consumed.

Workup: Upon completion, the reaction mixture is washed with water and a reducing agent

solution (e.g., sodium thiosulfate) to quench any remaining oxidizing agent. The organic layer

is then dried over an anhydrous salt like magnesium sulfate.

Isolation: The solvent is removed under reduced pressure to yield the crude bis(4-

methylphenyl) disulfide.

Purification
Purification of the crude product is essential to obtain a high-purity compound for research and

development purposes.

Experimental Protocol: Purification by Recrystallization

Solvent Selection: Choose a suitable solvent system for recrystallization. Methanol is often a

good choice for compounds of this nature.[4]

Dissolution: Dissolve the crude bis(4-methylphenyl) disulfide in a minimal amount of hot

methanol.

Crystallization: Allow the solution to cool slowly to room temperature, and then further cool in

an ice bath to induce crystallization.

Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of cold

methanol.

Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Experimental Protocol: Purification by Chromatography

For higher purity, column chromatography can be employed.
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Column Preparation: Pack a chromatography column with silica gel or alumina.

Eluent Selection: Use a non-polar eluent such as hexane.[4]

Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the

column.

Elution: Elute the column with the chosen solvent, collecting fractions.

Analysis: Monitor the fractions by TLC to identify those containing the pure product.

Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Key Reactions and Mechanisms
The disulfide bond is the most reactive site in bis(4-methylphenyl) disulfide. It can be cleaved

by reducing agents, nucleophiles, and radicals.

Reductive Cleavage
The disulfide bond can be readily reduced to the corresponding thiol, p-thiocresol. This is a

fundamental reaction in disulfide chemistry.

Bis(4-methylphenyl) disulfide p-Thiocresol[Reducing Agent]

Click to download full resolution via product page

Caption: Reductive cleavage of the disulfide bond.

Photoreactions
Aryl disulfides, including bis(4-methylphenyl) disulfide, can participate in various

photoreactions. Under visible light irradiation, the disulfide bond can undergo homolytic

cleavage to form thiyl radicals.[6][7] These radicals can then initiate or catalyze a range of

chemical transformations.
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One notable application is in the aerobic oxidative cleavage of C=C bonds in arylolefins, where

the disulfide acts as a metal-free photocatalyst.[6]

Photocatalytic Cycle
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Caption: Proposed mechanism for disulfide-catalyzed aerobic oxidation.[6]

Applications in Research and Development
Bis(4-methylphenyl) disulfide is a versatile compound with applications in several areas of

chemical research.

Organic Synthesis: It is used as a source of the p-tolylthio group in various organic reactions.

Photocatalysis: As demonstrated, it can act as a metal-free photocatalyst in certain oxidative

reactions.[6][7]
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Material Science: Disulfide bonds are crucial in polymer chemistry, particularly in self-healing

materials and for linking polymer chains in rubber.[5][8]

Safety and Handling
Bis(4-methylphenyl) disulfide requires careful handling due to its potential health effects.

Table 2: Hazard and Safety Information

Hazard Statement Precautionary Statement Reference

H315: Causes skin irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[1]

H319: Causes serious eye

irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1]

H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[1]

It is classified as an irritant.[1] In case of exposure, appropriate first aid measures should be

taken. Always consult the Safety Data Sheet (SDS) before handling this chemical.

Conclusion
Bis(4-methylphenyl) disulfide is a compound with significant utility in organic synthesis and

emerging applications in photocatalysis. Its well-defined chemical properties and reactive

disulfide bond make it a valuable tool for chemists. This guide has provided a comprehensive

overview of its characteristics, synthesis, and applications, aiming to support researchers and

professionals in their work with this versatile molecule.
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Caption: Logical overview of the technical guide's content.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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